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Compound of Interest

Compound Name: Ethyl pyruvate-d3

Cat. No.: B3044194 Get Quote

For researchers, scientists, and professionals in drug development, the precise isotopic

enrichment of deuterated compounds is a critical parameter. This guide provides an in-depth

look at the isotopic enrichment levels of commercially available Ethyl pyruvate-d3, alongside

the experimental methodologies employed for its determination.

Ethyl pyruvate-d3, a deuterated analog of the endogenous metabolite ethyl pyruvate, serves

as a valuable tool in metabolic research, pharmacokinetic studies, and as an internal standard

in mass spectrometry-based analyses. The degree of deuterium incorporation, or isotopic

enrichment, directly impacts the accuracy and reliability of experimental results. This document

aims to provide a comprehensive overview of the isotopic purity of commercially available

Ethyl pyruvate-d3 and the analytical techniques used for its verification.

Isotopic Enrichment of Commercial Ethyl Pyruvate-
d3
The isotopic enrichment of Ethyl pyruvate-d3 can vary between suppliers. While a

comprehensive market survey is challenging due to the proprietary nature of some data,

information from publicly available sources has been compiled below. Researchers are advised

to always consult the certificate of analysis for batch-specific data.
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Supplier/Brand Product Name
Stated Isotopic
Enrichment

Chemical Purity

CDN Isotopes
Ethyl Pyruvate-3,3,3-

d3
98 atom % D[1] 96%[1]

LGC Standards

(distributor for TRC)

Ethyl Pyruvate-3,3,3-

d3
98 atom % D min 96%

MedchemExpress Ethyl pyruvate-d3
Not specified on

product page[2][3][4]
Not specified

Clearsynth
Ethyl Pyruvate-3,3,3-

d3
Inquiry required Inquiry required

Sigma-Aldrich Ethyl pyruvate-3-¹³C
99 atom % ¹³C (for ¹³C

labeled)
Not specified[5]

Note: Data for d3 labeled Ethyl Pyruvate from some major suppliers like Sigma-Aldrich and

Cambridge Isotope Laboratories was not readily available on their primary product pages at the

time of this review. It is common for such products to have an isotopic enrichment of ≥98%.

Experimental Protocols for Determining Isotopic
Enrichment
The determination of isotopic enrichment for deuterated compounds like Ethyl pyruvate-d3
relies on sophisticated analytical techniques. The two primary methods employed are Nuclear

Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HR-MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful non-destructive technique that can provide detailed

information about the structure and isotopic composition of a molecule. For Ethyl pyruvate-d3,

both ¹H (proton) and ²H (deuterium) NMR are utilized.

Methodology:
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Sample Preparation: A precise amount of the Ethyl pyruvate-d3 sample is dissolved in a

deuterated NMR solvent (e.g., chloroform-d, acetonitrile-d3) that does not have signals

interfering with the analyte. An internal standard with a known concentration may be added

for quantitative analysis.

¹H NMR Analysis:

The ¹H NMR spectrum is acquired to identify and quantify the residual protons at the

deuterated positions.

The absence or significant reduction of the signal corresponding to the methyl protons

(typically a singlet in the unlabeled compound) indicates a high level of deuteration.

Integration of the residual proton signal relative to a non-deuterated proton signal within

the molecule (e.g., the ethyl group protons) or the internal standard allows for the

calculation of the isotopic enrichment.

²H NMR Analysis:

The ²H NMR spectrum is acquired to directly observe the deuterium signal.

The presence of a signal at the expected chemical shift for the methyl group confirms the

incorporation of deuterium.

The integration of this signal can be used to confirm the isotopic purity.

High-Resolution Mass Spectrometry (HR-MS)
HR-MS is a highly sensitive technique that separates ions based on their mass-to-charge ratio

(m/z). It can accurately determine the mass of the different isotopologues (molecules that differ

only in their isotopic composition) present in a sample.

Methodology:

Sample Preparation: The Ethyl pyruvate-d3 sample is dissolved in a suitable solvent (e.g.,

acetonitrile, methanol) and introduced into the mass spectrometer, typically via liquid

chromatography (LC) or direct infusion.
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Ionization: The molecules are ionized using a soft ionization technique, such as Electrospray

Ionization (ESI), to minimize fragmentation and keep the molecular ions intact.

Mass Analysis: The ionized molecules are guided into a high-resolution mass analyzer (e.g.,

Orbitrap, Time-of-Flight (TOF)).

Data Acquisition: The mass spectrometer is operated in full scan mode to detect the

molecular ions of Ethyl pyruvate and its isotopologues. For Ethyl pyruvate-d3 (C₅H₅D₃O₃),

the expected monoisotopic mass of the protonated molecule [M+H]⁺ is approximately

120.07. The unlabeled counterpart (C₅H₈O₃) would have a protonated mass of

approximately 117.05.

Data Analysis:

The relative intensities of the ion signals corresponding to the fully deuterated (d3),

partially deuterated (d2, d1), and unlabeled (d0) species are measured.

The isotopic enrichment is calculated by determining the percentage of the d3

isotopologue relative to the sum of all isotopologues.

Analytical Workflow for Quality Control
The following diagram illustrates a typical workflow for the quality control and determination of

isotopic enrichment of commercially available Ethyl pyruvate-d3.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3044194?utm_src=pdf-body-img
https://www.benchchem.com/product/b3044194?utm_src=pdf-custom-synthesis
https://www.cdnisotopes.com/non_fulfill_view/d-6225
https://www.medchemexpress.com/ethyl-pyruvate-d3.html
https://www.medchemexpress.com/ethyl-pyruvate-d3.html?locale=es-ES
https://www.medchemexpress.com/ethyl-pyruvate-d3.html?locale=de-DE
https://www.sigmaaldrich.com/HK/zh/product/aldrich/676594
https://www.benchchem.com/product/b3044194#isotopic-enrichment-levels-of-commercially-available-ethyl-pyruvate-d3
https://www.benchchem.com/product/b3044194#isotopic-enrichment-levels-of-commercially-available-ethyl-pyruvate-d3
https://www.benchchem.com/product/b3044194#isotopic-enrichment-levels-of-commercially-available-ethyl-pyruvate-d3
https://www.benchchem.com/product/b3044194#isotopic-enrichment-levels-of-commercially-available-ethyl-pyruvate-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3044194?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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